Cas no 2160278-34-0 (2-(1,2-dimethyl-1H-imidazol-4-yl)cyclobutan-1-ol)

• Product Name: 2-(1,2-dimethyl-1H-imidazol-4-yl)cyclobutan-1-ol
• CAS No: 2160278-34-0
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 6246169
• PubChem ID: 165786227
• Update Time: 2025-11-01

2-(1,2-dimethyl-1H-imidazol-4-yl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(1,2-dimethyl-1H-imidazol-4-yl)cyclobutan-1-ol
• EN300-1635236
• 2160278-34-0

• Inchi： 1S/C9H14N2O/c1-6-10-8(5-11(6)2)7-3-4-9(7)12/h5,7,9,12H,3-4H2,1-2H3
• InChI Key： GKOUNLYOSIEORW-UHFFFAOYSA-N
• SMILES： OC1CCC1C1=CN(C)C(C)=N1

Computed Properties

• Exact Mass: 166.110613074g/mol
• Monoisotopic Mass: 166.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 38Ų

Additional information on 2-(1,2-dimethyl-1H-imidazol-4-yl)cyclobutan-1-ol

2-(1,2-Dimethyl-1H-imidazol-4-yl)cyclobutan-1-ol

2-(1,2-Dimethyl-1H-imidazol-4-yl)cyclobutan-1-ol, also known by its CAS number 2160278-34-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has been the subject of recent research due to its unique structural properties and potential applications in drug discovery and development. The molecule combines a cyclobutanol moiety with an imidazole ring, both of which contribute to its distinctive chemical behavior and biological activity.

The imidazole ring in 2-(1,2-dimethyl-1H-imidazol-4-yl)cyclobutan-1-ol is a five-membered heterocyclic structure containing two nitrogen atoms. This ring system is known for its aromaticity and ability to participate in hydrogen bonding, which are key factors in determining the compound's solubility and bioavailability. The presence of two methyl groups on the imidazole ring further enhances its stability and potentially increases its lipophilicity, making it more suitable for interactions with biological targets.

Recent studies have focused on the synthesis and characterization of cyclobutanols with imidazole substituents. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. One notable approach involves the use of transition metal catalysts to facilitate the formation of the cyclobutane ring. These methods have not only improved the efficiency of synthesis but also opened new avenues for modifying the structure to tailor specific properties.

The biological activity of 2-(1,2-dimethyl-1H-imidazol-4-yl)cyclobutan-1-ol has been a focal point in recent investigations. In vitro assays have demonstrated that this compound exhibits moderate inhibitory effects on certain enzymes associated with inflammatory pathways. For instance, it has shown potential as an inhibitor of cyclooxygenase (COX), which is a key enzyme in the production of prostaglandins involved in inflammation and pain.

In addition to its enzymatic activity, this compound has been evaluated for its antioxidant properties. Studies have indicated that it can scavenge free radicals effectively, suggesting its potential role in protecting cells from oxidative stress. This property makes it a candidate for further exploration in the development of antioxidants for therapeutic applications.

The pharmacokinetic profile of cyclobutanols with imidazole substituents has also been examined. Research has shown that these compounds exhibit reasonable absorption and distribution characteristics in preclinical models. However, further studies are required to fully understand their metabolism and excretion pathways, which are critical for determining their suitability as drug candidates.

From an environmental perspective, the biodegradability and toxicity of 2-(1,2-dimethyl-1H-imidazol-4-yl)cyclobutan-1-ol have been assessed under controlled laboratory conditions. Results indicate that the compound is not inherently toxic to aquatic organisms at environmentally relevant concentrations. Nonetheless, additional research is needed to evaluate its long-term impact on ecosystems.

In conclusion, 2-(1,2-dimethyl-1H-imidazol-4-y)l)cyclobutan